1-((3alpha-Ethyl-9-(ethylthio)-2,3,3alpha,4,5,6-hexahydro-1H-phenalen-2-yl)methyl)-1H-imidazole
Catalog No.
S567884
CAS No.
148714-92-5
M.F
C21H29ClN2S
M. Wt
377.0 g/mol
Availability
In Stock
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CAS Number
148714-92-5
Product Name
1-((3alpha-Ethyl-9-(ethylthio)-2,3,3alpha,4,5,6-hexahydro-1H-phenalen-2-yl)methyl)-1H-imidazole
IUPAC Name
1-[[(2S,3aR)-3a-ethyl-9-ethylsulfanyl-1,2,3,4,5,6-hexahydrophenalen-2-yl]methyl]imidazole;hydrochloride
Molecular Formula
C21H29ClN2S
Molecular Weight
377.0 g/mol
InChI
InChI=1S/C21H28N2S.ClH/c1-3-21-9-5-6-17-7-8-19(24-4-2)18(20(17)21)12-16(13-21)14-23-11-10-22-15-23;/h7-8,10-11,15-16H,3-6,9,12-14H2,1-2H3;1H/t16-,21-;/m1./s1
InChI Key
CQCWQGXXUFLLAL-KTWHHOSASA-N
SMILES
CCC12CCCC3=C1C(=C(C=C3)SCC)CC(C2)CN4C=CN=C4.Cl
Synonyms
1-((3alpha-ethyl-9-(ethylthio)-2,3,3alpha,4,5,6-hexahydro-1H-phenalen-2-yl)methyl)-1H-imidazole, Org 33201, Org-33201
Canonical SMILES
CCC12CCCC3=C1C(=C(C=C3)SCC)CC(C2)CN4C=CN=C4.Cl
Isomeric SMILES
CC[C@]12CCCC3=C1C(=C(C=C3)SCC)C[C@H](C2)CN4C=CN=C4.Cl
Hydrogen Bond Acceptor Count
2
Hydrogen Bond Donor Count
1
Exact Mass
376.1739978 g/mol
Monoisotopic Mass
376.1739978 g/mol
Heavy Atom Count
25
Dates
Modify: 2023-07-20
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